1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-[(E)-(4-ethoxyphenyl)methylidene]-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide

• Molecular Formula: C20H18N8O3
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-(4-ethoxyphenyl)methylideneamino]-5-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C20H18N8O3/c1-2-30-15-10-8-13(9-11-15)12-22-24-20(29)16-17(14-6-4-3-5-7-14)28(27-23-16)19-18(21)25-31-26-19/h3-12H,2H2,1H3,(H2,21,25)(H,24,29)/b22-12+
• InChI Key: YYFWWRUINQJRMQ-WSDLNYQXSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4

Description

• This compound is a complex organic molecule with the following chemical formula:

  $$\text{C}_{25}\text{H}_{26}\text{N}_9\text{O}_6$$C25​H26​N9​O6​

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• It contains several functional groups, including an oxadiazole ring, a triazole ring, and a carbohydrazide moiety.
• The compound’s structure suggests potential biological activity and applications.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism by which this compound exerts its effects remains to be elucidated.
• Further research is needed to identify molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound is relatively rare, and further research is essential to fully understand its properties and applications